![molecular formula C19H19N3O B1192405 BP294](/img/no-structure.png)
BP294
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Overview
Description
BP294, also known as FUB94, is an H3 antagonist containing a 4-substituted imidazole.
Scientific Research Applications
Endocrine Disruption Studies
Research on bisphenol analogues, including BP294, has significantly focused on their potential endocrine-disrupting effects. A study conducted by Feng et al. (2016) examined various bisphenol analogues, including this compound, for their impact on hormone synthesis and gene expression related to steroidogenesis. It was observed that this compound could alter steroidogenesis, demonstrating its potential as an endocrine disruptor in various environmental matrices and human samples (Feng et al., 2016).
Effects on Aging Vascular Endothelial Cells
Another study by Ribeiro-Varandas et al. (2014) investigated the impact of bisphenol A (BPA), closely related to this compound, on cellular senescence, particularly in aging vascular endothelial cells. This study highlighted that BPA can alter epigenetic cellular mechanisms and could be linked to enhanced cellular senescence, suggesting similar potential effects for this compound (Ribeiro-Varandas et al., 2014).
DNA Binding and Structural Analysis
In a 2006 study by Goodwin et al., the focus was on a compound closely related to this compound, RT29, which is a benzimidazole-diamidine compound. This research provided insights into the structural analysis of DNA binding ligands, which could be relevant for understanding the interactions of this compound with DNA (Goodwin et al., 2006).
Bromodomain Inhibitors in Cancer Therapy
A 2019 study by Zhang et al. identified novel inhibitors targeting the Bromodomain PHD finger transcription factor (BPTF), which is crucial in the regulation of gene expression. While this study doesn't directly involve this compound, it offers insights into the types of molecular interactions and therapeutic applications that could be relevant for this compound, especially in the context of cancer therapy (Zhang et al., 2019).
RNA-Seq Characterization in ER-Negative Cells
In a study by Yin et al. (2014), the focus was on the effects of Bisphenol A (BPA) on gene expression in ER-negative cells. This research is relevant to this compound as it helps understand the genomic impacts of bisphenol analogues on cells, potentially guiding further research on this compound (Yin et al., 2014).
Properties
Molecular Formula |
C19H19N3O |
---|---|
Molecular Weight |
305.38 |
IUPAC Name |
(R,E)-2-(((1-(1H-imidazol-4-yl)propan-2-yl)imino)(phenyl)methyl)phenol |
InChI |
InChI=1S/C19H19N3O/c1-14(11-16-12-20-13-21-16)22-19(15-7-3-2-4-8-15)17-9-5-6-10-18(17)23/h2-10,12-14,23H,11H2,1H3,(H,20,21)/b22-19+/t14-/m1/s1 |
InChI Key |
SBUFZXRNKJQHLD-YMVIQGDUSA-N |
SMILES |
C[C@@H](/N=C(C1=CC=CC=C1)/C2=C(O)C=CC=C2)CC3=CNC=N3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BP294, BP 294, BP-294, FUB94, FUB 94, FUB-94 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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